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Compound of Interest

Compound Name: EVT801

CAS No.: 1412453-70-3

Cat. No.: B13904842

Get Quote

EVT801 is a novel, orally available, and highly selective small molecule inhibitor of Vascular

Endothelial Growth Factor Receptor 3 (VEGFR-3). Its development represents a targeted

approach to cancer therapy by modulating tumor angiogenesis and the tumor

microenvironment to enhance anti-tumor immunity. This document provides a detailed history

of its discovery, preclinical development, and clinical evaluation, tailored for researchers,

scientists, and drug development professionals.

Discovery and Rationale
EVT801 was developed by Evotec SE as a next-generation selective VEGFR-3 inhibitor. The

development originated from a predecessor compound, SAR131675, which, despite its

promising efficacy and selectivity, was terminated during preclinical development due to

adverse metabolic effects[1]. This led to substantial medicinal chemistry efforts to identify a

compound with a similar efficacy and selectivity profile but without the undesirable metabolic

liabilities, ultimately yielding EVT801[1].

The rationale behind developing a selective VEGFR-3 inhibitor is to overcome the limitations of

existing anti-angiogenic therapies. Many approved drugs are multi-kinase inhibitors that target
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the entire VEGFR family, leading to significant side effects such as hypertension and hand-foot

syndrome[2][3]. By selectively targeting VEGFR-3, EVT801 aims to offer a more favorable

safety profile while effectively inhibiting tumor lymphangiogenesis and angiogenesis, which are

crucial for tumor growth and metastasis[1][2].

Mechanism of Action
EVT801 exerts its anti-tumor effects through a multi-faceted mechanism of action centered on

the inhibition of VEGFR-3[1][2].

Inhibition of Angiogenesis and Lymphangiogenesis: EVT801 selectively inhibits VEGFR-3,

which plays a critical role in the formation of new lymphatic vessels (lymphangiogenesis) and

blood vessels (angiogenesis) induced by its ligands, VEGF-C and VEGF-D[1][4]. This leads

to the stabilization of tumor vasculature and a reduction in metastasis[1][2].

Modulation of the Tumor Microenvironment: By inhibiting VEGFR-3, EVT801 decreases

tumor hypoxia, a common feature of solid tumors that contributes to immunosuppression[1]

[5]. It also leads to a reduction in immunosuppressive cytokines (CCL4, CCL5) and myeloid-

derived suppressor cells (MDSCs)[1][4].

Enhancement of Anti-Tumor Immunity: The reduction in hypoxia and immunosuppressive

cells promotes the infiltration of CD8+ T-cells into the tumor, thereby enhancing the anti-

tumor immune response[6]. This mechanism provides a strong rationale for combining

EVT801 with immune checkpoint inhibitors (ICT)[1][7].
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Caption: Mechanism of action of EVT801.

Preclinical Development
EVT801 has undergone extensive preclinical evaluation to establish its potency, selectivity, and

anti-tumor activity.

Kinase Specificity: EVT801 is a potent and selective inhibitor of VEGFR-3 with low

nanomolar inhibitory activity[2][7].
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Cellular Assays: In HEK293 cells, EVT801 demonstrated dose-dependent inhibition of

VEGFR-1, VEGFR-2, and VEGFR-3 autophosphorylation[4]. It also inhibited VEGF-C-

induced proliferation of human lymphatic microvascular endothelial cells (hLMVEC)[1][4].

Parameter VEGFR-3 VEGFR-1 VEGFR-2

IC50 (Kinase Assay) 11 nM[4] - -

IC50 (Cellular

Autophosphorylation)
39 nM[4] 2130 nM[4] 260 nM[4]

Table 1: In Vitro Potency of EVT801.

Growth Factor IC50 (hLMVEC Proliferation)

VEGF-C 15 nM[4]

VEGF-D 8 nM[4]

VEGF-A 155 nM[4]

Table 2: Inhibition of Endothelial Cell Proliferation by EVT801.

EVT801 has demonstrated significant anti-tumor efficacy in various mouse models, both as a

monotherapy and in combination with immune checkpoint inhibitors[1][5][7].

Monotherapy: EVT801 showed potent anti-tumor effects in tumors with VEGFR-3-positive

microenvironments[1]. It was found to be more active than pazopanib and sorafenib in the

tumor models investigated[7].

Combination Therapy: In orthotopic 4T1 mammary carcinoma and other models, the

combination of EVT801 with a PD-1 monoclonal antibody resulted in significantly superior

anti-tumor activity compared to either agent alone[6][8]. This was associated with a decrease

in lung metastases and an increase in CD8+ T-cell infiltration into the tumor[6].

Cellular Autophosphorylation Assay: HEK293T cells expressing VEGFR-1, VEGFR-2, or

VEGFR-3 were treated with varying concentrations of EVT801, and receptor

autophosphorylation was measured to determine IC50 values[1].
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Endothelial Cell Proliferation Assay: Human lymphatic microvascular endothelial cells

(hLMVECs) were stimulated with VEGF-A, VEGF-C, or VEGF-D in the presence of different

concentrations of EVT801. Cell proliferation was assessed to determine the inhibitory

effects[1][4].

In Vivo Tumor Models: Various syngeneic and patient-derived xenograft (PDx) tumor mouse

models were used, including 4T1 mammary carcinoma, CT26 colon carcinoma, and RIP1-

Tag2 pancreatic neuroendocrine tumor models[4][6][8]. EVT801 was administered orally, and

tumor growth was monitored.

Immunohistochemistry (IHC): Tumor tissues from in vivo studies were analyzed by IHC to

assess changes in immune cell populations, such as CD8+ T-cells, and markers of

hypoxia[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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